Cas no 1806807-36-2 (4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806807-36-2
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917141
• Update Time: 2025-07-23

4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-3-4(10)2(5(8)9)1-11-6(3)12/h1,5H,(H3,10,11,12)
• InChI Key： FMZDZFUQPBRIKJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(F)F)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine

Introduction to 4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806807-36-2) in Modern Chemical and Pharmaceutical Research

4-Amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806807-36-2) is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural features and potential biological activities. This compound, characterized by a pyridine core substituted with an amino group, a chloro group, a difluoromethyl group, and a hydroxyl group, represents a promising scaffold for the development of novel therapeutic agents.

The structural composition of 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine makes it an attractive candidate for further investigation in drug discovery. The presence of multiple functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. In particular, the combination of an amino group and a hydroxyl group provides opportunities for hydrogen bonding interactions, which are crucial for the binding affinity of many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine and biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

The difluoromethyl group is a particularly notable feature of 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine, as it is known to enhance metabolic stability and binding affinity in many drug candidates. This moiety has been successfully incorporated into numerous approved drugs, contributing to their efficacy and duration of action. The chloro substituent further enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems.

In the realm of medicinal chemistry, the hydroxyl group serves as a key site for further functionalization. Through techniques such as etherification or sulfation, this group can be modified to improve solubility or target specific biological pathways. The versatility of these functional groups makes 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine a valuable building block for synthetic chemists seeking to develop novel therapeutics.

Current research is exploring the pharmacological potential of 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine in various disease models. In vitro studies have demonstrated its ability to modulate enzyme activity and inhibit cell proliferation in cancer cell lines. Additionally, preclinical trials are underway to evaluate its efficacy in animal models of inflammation and neurodegenerative disorders. These findings underscore the compound's promise as a lead molecule for further drug development.

The synthesis of 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyridine core with high precision. These techniques not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable.

The role of 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine in medicinal chemistry is further highlighted by its potential as a scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify optimal analogs with enhanced pharmacokinetic properties. This approach has accelerated the discovery process in drug development pipelines.

The environmental impact of synthesizing 4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine is also an important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes, reducing waste and energy consumption. For instance, solvent-free reactions and catalytic methods have been explored to minimize environmental footprint while maintaining high reaction yields.

In conclusion,4-amino-3-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806807-36-2) represents a significant advancement in chemical pharmaceutical research due to its structural complexity and multifunctional properties. Its potential applications in drug development are vast, ranging from oncology to neurology. As research continues to uncover new therapeutic possibilities,this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.